Cas no 1780113-96-3 (2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine
• CAS No: 1780113-96-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 6425046
• PubChem ID: 84127206
• Update Time: 2025-06-08

2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine
• 1780113-96-3
• EN300-1784228

• Inchi： 1S/C13H19N3/c1-13(2,8-14)7-10-4-5-12-11(6-10)15-9-16(12)3/h4-6,9H,7-8,14H2,1-3H3
• InChI Key： JNKMAQDPFIWIES-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 1780113-96-3 and Product Name: 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine

Compound with the CAS number 1780113-96-3 and the product name 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzodiazole moiety, which is well-known for its pharmacological properties, particularly in the modulation of central nervous system activity. The presence of a methyl group at the 1-position of the benzodiazole ring and an amine functional group at the propanyl chain suggests a multifaceted interaction potential with biological targets.

The synthesis and characterization of 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine have been extensively studied in recent years. The benzodiazole derivative serves as a key scaffold for developing novel therapeutic agents due to its ability to interact with various neurotransmitter receptors. Specifically, the 1-methyl substituent on the benzodiazole ring enhances the compound's lipophilicity, which is crucial for crossing the blood-brain barrier. This feature makes it particularly promising for applications in neuropharmacology and psychiatric disorders. Recent research has demonstrated that modifications in this region can significantly alter the pharmacokinetic and pharmacodynamic properties of benzodiazole derivatives.

In terms of biological activity, 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine exhibits potential as an anxiolytic and sedative agent. The amine group at the propyl chain provides a site for further derivatization, allowing chemists to fine-tune the compound's biological profile. Studies have shown that analogs with similar structural motifs can modulate GABA-A receptor activity, which is central to their anxiolytic effects. The dimethyl groups at the 2-position of the propyl chain contribute to steric hindrance, influencing both solubility and metabolic stability. These structural features are critical for optimizing drug-like properties such as bioavailability and duration of action.

The pharmaceutical industry has been increasingly interested in benzodiazole derivatives due to their therapeutic potential and favorable pharmacological profiles. The development of new synthetic routes to compounds like 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-amine has enabled more efficient production processes. Advances in catalytic methods and green chemistry principles have allowed for more sustainable synthesis while maintaining high yields and purity. These innovations are essential for scaling up production and making such compounds more accessible for clinical trials.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the interactions between 2,2-dimethyl-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-am ine and biological targets. Molecular docking studies have revealed that this compound can bind effectively to GABA-A receptors with high affinity. This insight has guided medicinal chemists in designing next-generation analogs with improved efficacy and reduced side effects. Furthermore, machine learning algorithms have been employed to predict metabolic pathways and potential drug-drug interactions, further optimizing drug design strategies.

The compound's potential extends beyond traditional anxiolytic applications. Emerging research suggests that modifications of benzodiazole derivatives may lead to novel treatments for sleep disorders and epilepsy. The ability of benzodiazol e-based compounds to modulate neuronal excitability makes them attractive candidates for these conditions. For instance, studies indicate that certain analogs can enhance GABAergic neurotransmission without causing excessive sedation or tolerance development—a significant advantage over conventional benzodiazepines.

Regulatory considerations are also crucial when developing new pharmaceuticals like 2,2-dimethyl -3-(1-methyl -1H - 1 , 3 -benz odia zol -5 - yl ) pro pan - 1 - am ine . Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic steps are well-documented and reproducible. Additionally , thorough toxicological assessments are necessary to evaluate safety profiles before human clinical trials can commence. These rigorous standards are essential for ensuring patient safety while advancing therapeutic options.

The future of benzodiazole derivatives lies in their continued exploration as pharmacological tools . Innovations in synthetic chemistry , coupled with advancements in computational biology , will likely unlock new therapeutic possibilities . As research progresses , compounds like 2 , 2 - dim eth yl - 3 - ( 1 - me thyl - 1 H - 1 , 3 - be nz odia zol -5 - yl ) pro pan - 1 - am ine may find applications in treating a broader range of neurological conditions beyond anxiety and insomnia . Their unique structural features offer a rich foundation for designing molecules with tailored biological activities .